Cas no 298-50-0 (2-Propanaminium,N-methyl-N-(1-methylethyl)-N-[2-[(9H-xanthen-9-ylcarbonyl)oxy]ethyl]-)

2-Propanaminium,N-methyl-N-(1-methylethyl)-N-[2-[(9H-xanthen-9-ylcarbonyl)oxy]ethyl]- structure
298-50-0 structure
Product Name:2-Propanaminium,N-methyl-N-(1-methylethyl)-N-[2-[(9H-xanthen-9-ylcarbonyl)oxy]ethyl]-
CAS No:298-50-0
MF:C23H30NO3
MW:368.489206790924
CID:260272
PubChem ID:4934
Update Time:2025-08-01

2-Propanaminium,N-methyl-N-(1-methylethyl)-N-[2-[(9H-xanthen-9-ylcarbonyl)oxy]ethyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanaminium,N-methyl-N-(1-methylethyl)-N-[2-[(9H-xanthen-9-ylcarbonyl)oxy]ethyl]-
    • PROPANTHELINE HPLC
    • PROPARACAINE
    • Propanthelin
    • propantheline
    • Propanthelinium
    • N-Methyl-N-(1-methylethyl)-N-[2-[(9H-xanthen-9-ylcarbonyl)oxy]ethyl]-2-propanaminium
    • BSPBio_000753
    • KBioSS_001350
    • NCGC00015854-06
    • Propantheline ion
    • Ammonium, (2-hydroxyethyl)diisopropylmethyl-, xanthene-9-carboxylate (ester)
    • Prestwick3_000827
    • SPBio_001339
    • KBio3_001764
    • NS00015463
    • KBio2_006486
    • BSPBio_002436
    • Prestwick2_000827
    • Lopac0_001014
    • KBioGR_001345
    • 1306V2B0Q8
    • KBio2_001350
    • FT-0603371
    • DB00782
    • 2-PROPANAMINIUM, N-METHYL-N-(1-METHYLETHYL)-N-(2-((9H-XANTHEN-9-YLCARBONYL)OXY)ETHYL)
    • CAS-50-34-0
    • CCG-205094
    • methyl-di(propan-2-yl)-[2-(9H-xanthene-9-carbonyloxy)ethyl]azanium
    • NCGC00015854-07
    • NCGC00015854-03
    • NCGC00015854-01
    • GTPL329
    • KBio2_003918
    • PROPANTHELINE [HSDB]
    • NINDS_000802
    • NCGC00015854-05
    • Prestwick1_000827
    • Spectrum3_000882
    • L001263
    • EINECS 206-063-2
    • DivK1c_000802
    • Spectrum5_001076
    • PROPANTHELINE [WHO-DD]
    • NCGC00015854-14
    • NCGC00016219-01
    • methylbis(propan-2-yl){2-[(9H-xanthen-9-yl)carbonyloxy]ethyl}azanium
    • CHEMBL1180725
    • HSDB 3174
    • Lopac-P-8891
    • DTXSID6047230
    • Prestwick0_000827
    • NCGC00021543-03
    • Propantheline cation
    • Spectrum_000870
    • VVWYOYDLCMFIEM-UHFFFAOYSA-N
    • KBio1_000802
    • 2-Propanaminium, N-methyl-N-(1-methylethyl)-N-(2-((9H-xanthen-9-ylcarbonyl)oxy)ethyl)-
    • [2-[(9h-xanthen-9-ylcarbonyl)oxy]ethyl]diisopropylmethylaminium
    • Propanthelinum
    • IDI1_000802
    • SPBio_002674
    • SBI-0050987.P003
    • UNII-1306V2B0Q8
    • PROPANTHELINE [VANDF]
    • Spectrum2_001300
    • 298-50-0
    • CHEBI:8481
    • 2-PROPANAMINIUM, N-METHYL-N-(1-METHYLETHYL)-N-(2-((9H-XANTHEN-9- YLCARBONYL)OXY)ETHYL)
    • HY-B1188A
    • Spectrum4_000973
    • C07506
    • AB00053808
    • CS-0013759
    • AB00053808_15
    • BPBio1_000829
    • NCGC00015854-04
    • NCGC00015854-02
    • Q3275451
    • SCHEMBL80089
    • DB-047660
    • BRD-K90885812-004-24-2
    • Inchi: 1S/C23H30NO3/c1-16(2)24(5,17(3)4)14-15-26-23(25)22-18-10-6-8-12-20(18)27-21-13-9-7-11-19(21)22/h6-13,16-17,22H,14-15H2,1-5H3/q+1
    • InChI Key: VVWYOYDLCMFIEM-UHFFFAOYSA-N
    • SMILES: O(C(C1C2C=CC=CC=2OC2C=CC=CC1=2)=O)CC[N+](C)(C(C)C)C(C)C

Computed Properties

  • Exact Mass: 294.19400
  • Monoisotopic Mass: 368.222569
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 474
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 35.5

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 64.79000
  • LogP: 3.13740

2-Propanaminium,N-methyl-N-(1-methylethyl)-N-[2-[(9H-xanthen-9-ylcarbonyl)oxy]ethyl]- Pricemore >>

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2-Propanaminium,N-methyl-N-(1-methylethyl)-N-[2-[(9H-xanthen-9-ylcarbonyl)oxy]ethyl]- Related Literature

Additional information on 2-Propanaminium,N-methyl-N-(1-methylethyl)-N-[2-[(9H-xanthen-9-ylcarbonyl)oxy]ethyl]-

Comprehensive Overview of 2-Propanaminium, N-methyl-N-(1-methylethyl)-N-[2-[(9H-xanthen-9-ylcarbonyl)oxy]ethyl]- (CAS No. 298-50-0)

The compound 2-Propanaminium, N-methyl-N-(1-methylethyl)-N-[2-[(9H-xanthen-9-ylcarbonyl)oxy]ethyl]-, identified by its CAS No. 298-50-0, is a specialized chemical entity with significant applications in modern research and industrial processes. This quaternary ammonium derivative is characterized by its unique structural features, including a xanthene backbone and a propanaminium moiety, which contribute to its versatile functionality. Researchers and industry professionals often seek information on its synthesis, properties, and potential uses, making it a topic of interest in both academic and commercial settings.

One of the most frequently searched questions regarding this compound revolves around its synthetic pathways. The preparation of 2-Propanaminium, N-methyl-N-(1-methylethyl)-N-[2-[(9H-xanthen-9-ylcarbonyl)oxy]ethyl]- typically involves multi-step organic reactions, including the functionalization of the xanthene core and subsequent quaternization of the amine group. Advanced techniques such as Schotten-Baumann acylation and Mannich reactions are often employed to achieve high yields and purity. These methods are of particular interest to chemists working on fluorescent probes and surfactant formulations, where the compound's unique properties are leveraged.

In the context of material science, this compound has garnered attention for its potential role in smart materials and nanotechnology. Its xanthene component is known for its photophysical properties, making it a candidate for applications in optical sensors and light-harvesting systems. Recent studies have explored its integration into polymeric matrices to enhance material performance under varying environmental conditions. This aligns with the growing demand for sustainable and high-performance materials in industries such as electronics and renewable energy.

The biological activity of 2-Propanaminium, N-methyl-N-(1-methylethyl)-N-[2-[(9H-xanthen-9-ylcarbonyl)oxy]ethyl]- is another area of active research. While not classified as a pharmaceutical agent, its structural analogs have been investigated for their membrane permeability and bioimaging potential. Researchers are particularly interested in its fluorescence characteristics, which could be harnessed for cellular tracking and diagnostic applications. This has led to increased searches for its toxicity profile and biocompatibility, especially in the context of biomedical engineering.

From an industrial perspective, the compound's surface-active properties make it valuable in formulations requiring emulsification or dispersion. Its compatibility with both aqueous and organic phases has prompted its use in coatings, inks, and adhesives. Manufacturers often inquire about its stability under different pH and temperature conditions, as well as its synergistic effects with other additives. These queries reflect the compound's relevance in optimizing product performance and process efficiency.

Environmental considerations are also a key focus for users of 2-Propanaminium, N-methyl-N-(1-methylethyl)-N-[2-[(9H-xanthen-9-ylcarbonyl)oxy]ethyl]-. With increasing regulatory scrutiny on chemical sustainability, there is a push to evaluate its biodegradability and eco-toxicity. Recent advancements in green chemistry have spurred interest in developing derivatives with reduced environmental impact, addressing concerns raised by both policymakers and consumers.

In summary, 2-Propanaminium, N-methyl-N-(1-methylethyl)-N-[2-[(9H-xanthen-9-ylcarbonyl)oxy]ethyl]- (CAS No. 298-50-0) is a multifaceted compound with applications spanning material science, biotechnology, and industrial chemistry. Its xanthene and quaternary ammonium functionalities offer a unique combination of properties, driving ongoing research and innovation. As interest in functional materials and sustainable chemistry grows, this compound is poised to remain a subject of scientific and commercial relevance.

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